Cas no 4997-55-1 (3-ethyl-4-hydroxybenzonitrile)

• Product Name: 3-ethyl-4-hydroxybenzonitrile
• CAS No: 4997-55-1
• MDL: MFCD16997588
• CID: 4650628
• PubChem ID: 68322517
• Update Time: 2025-10-19

3-ethyl-4-hydroxybenzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-ethyl-4-hydroxybenzonitrile

• MDL： MFCD16997588

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles

Additional information on 3-ethyl-4-hydroxybenzonitrile

3-Ethyl-4-Hydroxybenzonitrile: A Comprehensive Overview

3-Ethyl-4-Hydroxybenzonitrile, also known by its CAS number 4997-55-1, is a versatile organic compound with a rich history in chemical research and industrial applications. This compound, characterized by its unique structure featuring an ethyl group, a hydroxyl group, and a nitrile functional group, has garnered significant attention due to its potential in various fields such as pharmaceuticals, agrochemicals, and materials science. Recent advancements in synthetic methodologies and its biological evaluations have further solidified its importance in contemporary chemical research.

The molecular structure of 3-Ethyl-4-Hydroxybenzonitrile is defined by a benzene ring with substituents at the 3 and 4 positions. The ethyl group at position 3 introduces steric effects and enhances the compound's lipophilicity, while the hydroxyl group at position 4 imparts hydrophilic properties. The nitrile group, located at position 1, contributes to the compound's reactivity and serves as a valuable functional group for further chemical transformations. This balanced combination of functional groups makes it an ideal precursor for synthesizing more complex molecules with tailored properties.

Recent studies have explored the synthesis of 3-Ethyl-4-Hydroxybenzonitrile through various routes, including nucleophilic aromatic substitution and coupling reactions. For instance, researchers have employed transition metal catalysts to achieve efficient coupling reactions, significantly improving the yield and purity of the compound. These advancements not only enhance the scalability of production but also pave the way for its integration into large-scale manufacturing processes.

In terms of applications, 3-Ethyl-4-Hydroxybenzonitrile has demonstrated potential in drug discovery programs targeting various therapeutic areas. Its nitrile group can be readily converted into amides or ureas, which are common motifs in bioactive molecules. Recent research highlights its role as a building block for developing inhibitors of kinase enzymes, which are critical targets in oncology. Additionally, its hydroxyl group allows for further functionalization, enabling the creation of diverse bioisosteres with enhanced pharmacokinetic profiles.

Beyond pharmaceutical applications, 3-Ethyl-4-Hydroxybenzonitrile has found utility in agrochemicals. Its ability to act as a precursor for herbicides and fungicides has been explored in recent studies. For example, researchers have utilized this compound to synthesize novel analogs with improved efficacy against agricultural pests while maintaining environmental safety. This dual functionality underscores its value as a key intermediate in both medicinal and agricultural chemistry.

The environmental impact of 3-Ethyl-4-Hydroxybenzonitrile has also been a focus of recent investigations. Studies have assessed its biodegradability and toxicity profiles to ensure sustainable practices in its production and use. Results indicate that under controlled conditions, the compound exhibits moderate biodegradability, aligning with current green chemistry principles.

In conclusion, 3-Ethyl-4-Hydroxybenzonitrile, CAS number 4997-55-1, stands as a pivotal compound in modern chemical research due to its unique structure and versatile functional groups. Its role as a key intermediate in drug discovery, agrochemical development, and materials science continues to expand with advancements in synthetic methodologies and biological evaluations. As research progresses, this compound is poised to contribute even more significantly to diverse industrial applications while adhering to environmentally responsible practices.